Cas no 1396627-98-7 (1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate)

• Product Name: 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate
• CAS No: 1396627-98-7
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 5365255
• Update Time: 2025-08-05

1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• XMLGVBIFZNTLKB-UHFFFAOYSA-N
• 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate

• Inchi： 1S/C19H17ClN2O3S/c1-24-13-5-2-4-12(8-13)9-17(23)25-14-10-22(11-14)19-21-18-15(20)6-3-7-16(18)26-19/h2-8,14H,9-11H2,1H3
• InChI Key： XMLGVBIFZNTLKB-UHFFFAOYSA-N
• SMILES： C(OC1CN(C2=NC3=C(Cl)C=CC=C3S2)C1)(=O)CC1=CC=CC(OC)=C1

Additional information on 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate

1-(4-Chloro-1,3-Benzothiazol-2-yl)Azetidin-3-yl 2-(3-Methoxyphenyl)Acetate: A Comprehensive Overview

The compound 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate (CAS No. 1396627-98-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole ring system and an azetidine moiety. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

The benzothiazole ring system is a well-known structure in organic chemistry, often utilized in the development of pharmaceuticals, agrochemicals, and advanced materials. The substitution pattern of this compound, particularly the chloro group at position 4 of the benzothiazole ring, plays a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substitutions in modulating the electronic properties of the molecule, which can be exploited for designing novel bioactive compounds.

The azetidine moiety in this compound adds another layer of complexity and functionality. Azetidines are four-membered nitrogen-containing rings that are known for their rigidity and ability to form strong hydrogen bonds. This structural feature makes them valuable in drug design, particularly for targeting specific protein-protein interactions or enzyme active sites. The integration of azetidine with the benzothiazole ring creates a unique hybrid structure that combines the advantages of both functional groups.

The 2-(3-methoxyphenyl)acetate group further enhances the versatility of this compound. The methoxyphenyl group introduces aromaticity and potential for π-π interactions, while the acetate ester provides a hydrophilic nature that can be advantageous in certain applications. Recent research has shown that such groups can significantly influence the solubility and bioavailability of molecules, making them more suitable for pharmaceutical applications.

From a synthetic perspective, the preparation of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The construction of the benzothiazole ring typically involves condensation reactions between thioamides and aldehydes or ketones. The subsequent introduction of the azetidine ring requires precise control over reaction conditions to ensure high yields and selectivity.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiomerically enriched materials are highly sought after in drug discovery programs due to their potential for improved efficacy and reduced side effects. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and enhance product purity.

In terms of applications, 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate has shown promise in several areas. In pharmacology, its unique structure suggests potential as a lead compound for developing new drugs targeting various disease states. For instance, its ability to modulate enzyme activity or inhibit specific signaling pathways makes it a candidate for anti-inflammatory, antiviral, or anticancer therapies.

Additionally, this compound has garnered interest in materials science due to its ability to form stable supramolecular assemblies. The combination of aromaticity and hydrogen bonding capability allows it to self-assemble into ordered structures that could be used in nanotechnology or advanced materials development.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(3-methoxyphenyl)acetate is crucial for its sustainable use. Recent studies have focused on identifying biodegradation mechanisms under various environmental conditions to ensure minimal ecological footprint during its production and application.

In conclusion, 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3